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Compound of Interest

Compound Name: Triacetoxyborohydride

Cat. No.: B8407120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive, immediate safety and logistical information for the use

of Sodium Triacetoxyborohydride (STAB). Adherence to these procedural guidelines is critical

for ensuring laboratory safety and the integrity of your experimental work.

Sodium Triacetoxyborohydride is a valuable reducing agent, particularly in reductive

aminations, favored for its mildness and selectivity.[1] However, it is a water-reactive substance

that requires careful handling to mitigate risks of flammable gas evolution and chemical burns.

[2][3]

Hazard Information and Personal Protective Equipment
(PPE)
STAB is classified as a flammable solid that releases flammable gases upon contact with water.

It can cause serious eye damage, skin irritation, and respiratory tract irritation.[3][4] A thorough

understanding of its hazards is the first step toward safe handling.
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Hazard Classification GHS Pictogram
Recommended Personal
Protective Equipment
(PPE)

Flammable Solid 🔥 Flame-retardant lab coat.

Substances which, in contact

with water, emit flammable

gases

🔥

Skin Corrosion/Irritation corrosive
Chemical-resistant gloves

(e.g., nitrile).

Serious Eye Damage/Eye

Irritation
corrosive

Chemical safety goggles and a

face shield.

Specific Target Organ Toxicity

(Single Exposure) -

Respiratory Tract Irritation

❗

Work in a certified chemical

fume hood. A NIOSH-approved

respirator may be necessary if

dust is generated.

Operational Plan: From Receipt to Reaction Workup
A systematic approach to handling STAB is essential for both safety and experimental success.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area away from water and incompatible materials such as

acids and strong oxidizing agents.[5][6]

The container must be kept tightly closed and stored under an inert atmosphere (e.g.,

nitrogen or argon) to prevent decomposition from moisture.[7]

2. Handling and Use:

All handling of STAB must be conducted in a certified chemical fume hood.[7]

Ensure that an eyewash station and safety shower are readily accessible.[2][5]
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Use non-sparking tools to prevent ignition of hydrogen gas that may be present.[2]

Avoid inhalation of dust and contact with skin and eyes.[8]

Wash hands thoroughly after handling.[6]

3. Experimental Setup (Reductive Amination Example):

A typical setup involves the reaction of an aldehyde or ketone with an amine in an aprotic

solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[9]

The reaction is often catalyzed by acetic acid.[1]

STAB is added portion-wise to the reaction mixture, and the reaction is stirred at room

temperature.[2][3]

4. Reaction Quenching:

Upon reaction completion, the mixture must be carefully quenched to neutralize any

unreacted STAB and acidic catalyst.

This is typically achieved by the slow, dropwise addition of a saturated aqueous solution of

sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) while stirring

in an ice bath to manage the exothermic reaction.[3]

Be aware that quenching will generate hydrogen gas; ensure adequate ventilation.[10]

Disposal Plan: Neutralization and Waste Management
Proper disposal of unreacted STAB and contaminated materials is crucial to prevent accidents.

All disposal procedures should be carried out in a chemical fume hood.

Experimental Protocol for Neutralization of Excess STAB:

Preparation: In a suitably sized flask equipped with a magnetic stirrer and an addition funnel,

place the excess STAB. If it is in a solution, ensure the solvent is aprotic.
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Cooling: Place the flask in an ice-water bath to control the temperature during the exothermic

neutralization process.

Neutralizing Agent: Slowly add a saturated aqueous solution of sodium bicarbonate

(NaHCO₃) dropwise from the addition funnel to the stirred STAB mixture. The bicarbonate

will neutralize any remaining hydride and any acetic acid that may be present.[5]

Monitoring: Observe the reaction for gas evolution (hydrogen). Continue the slow addition of

the bicarbonate solution until gas evolution ceases.

Final Quench: Once gas evolution has stopped, allow the mixture to slowly warm to room

temperature.

Waste Collection: The resulting neutralized aqueous solution can then be collected in a

properly labeled hazardous waste container for disposal according to your institution's

guidelines.

Disposal of Contaminated Materials:

Any labware, gloves, or other materials contaminated with STAB should be rinsed with an

alcohol (like isopropanol) in a fume hood to quench any residual reagent before being

washed.[11]

The alcohol rinse should be collected as hazardous waste.

Solid waste, such as contaminated paper towels or weigh boats, should be collected in a

sealed, labeled container for hazardous waste disposal.

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate: Evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do

not use water or combustible materials.
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Clean-up: Using non-sparking tools, carefully collect the absorbed material into a dry, labeled

container for hazardous waste disposal.[2]

Decontaminate: Decontaminate the spill area with a cloth dampened with an alcohol (e.g.,

isopropanol) and then wash with soap and water. Collect all cleaning materials as hazardous

waste.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][6]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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